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Compound of Interest

Compound Name: Nystatin A1 trihydrate

Cat. No.: B13826137

Executive Summary

Nystatin A1 (C47H75NO17) represents the archetypal tetraene polyene macrolide, serving as a
foundational compound in antifungal therapeutics.[1][2][3] Unlike the heptaene class (e.qg.,
Amphotericin B), Nystatin Al is characterized by a disrupted conjugated system—a "diene-
tetraene" chromophore—which dictates its distinct UV-Vis spectral signature and solubility
profile.[4][1][2][3] This guide provides a rigorous technical breakdown of Nystatin A1, moving
from its structural classification and solid-state properties (including hydration states) to its
mechanism of action and analytical validation protocols.[4][1][2][3]

Structural & Chemical Classification
The Polyene Hierarchy

Nystatin Al is classified within the Polyene Macrolide family.[1][5][6][7] Its classification is
defined by three structural determinants:

» Macrolactone Ring Size: A 38-membered lactone ring.[1][2]

o Chromophore Structure: It is technically a Tetraene due to four conjugated double bonds.[1]
However, it is structurally distinct because it possesses a diene-tetraene system: a
conjugated tetraene separated from a conjugated diene by saturated methylene bridges.[4]
[1][2] This interruption reduces its toxicity compared to fully conjugated heptaenes but also
limits its systemic utility.[1]
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e Glycosylation: The aglycone (Nystatinolide) is glycosylated with the amino sugar D-
mycosamine at the C-19 position.[1][2][3]

Chemical Identity[1][3][4][5][7]

e |[UPAC Name:
(1S,3R,4R,7R,9R,11R,15S,16R,17R,18S,19E,21E,25E,27E,29E,31E,33R,35S,36R,37S)-33-
[(3-amino-3,6-dideoxy-B-L-mannopyranosyl)oxy]-1,3,4,7,9,11,17,37-octahydroxy-15,16,18-
trimethyl-13-0x0-14,39-dioxabicyclo[33.3.1]nonatriaconta-19,21,25,27,29,31-hexaene-36-
carboxylic acid.[4][1][2][3][8]

e Molecular Formula: C47H75NO17[4][2][6][9][10]

e Molecular Weight: 926.1 g/mol [4][2]

Classification Visualization

The following diagram illustrates the structural lineage of Nystatin A1 within the polyene family.
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Polyene Macrolide Antibiotics

Chromophore Classification
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Figure 1: Hierarchical classification of Nystatin A1 within the polyene macrolide family,
highlighting the specific diene-tetraene chromophore distinction.[4][1][2][3]

Solid-State Profiling & Hydration[1][3][4][5]
The "Trihydrate" Designation

While commercial Nystatin is often an amorphous yellow powder comprising a complex of A1,
A2, and A3, the Trihydrate form refers to a specific crystalline state often isolated for structural
determination or high-purity standards.[4][1]
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» Crystallography: Nystatin Al crystallizes in the orthorhombic system.[1] The "trihydrate"

classification denotes the inclusion of three water molecules per asymmetric unit in the

crystal lattice. This hydration shell is critical for maintaining the hydrogen-bonding network

that stabilizes the macrolactone ring conformation.[1]

o Hygroscopicity: Nystatin is significantly hygroscopic.[1][2][11] In non-controlled

environments, the amorphous powder can adsorb moisture, leading to hydrolytic

degradation.[4][1] The crystalline trihnydrate form offers superior thermodynamic stability

compared to the amorphous form but requires precise storage (inert atmosphere, -20°C) to

prevent desolvation and subsequent oxidation.[1][2][3]

hvsicochemical . ble[1][3][5]

Property Specification Technical Note
Color intensity correlates with
Appearance Yellow to light brown powder oxidation level (darker =

degraded).[4][2][3]

Solubility (Water)

< 0.1 mg/mL (Practically

Insoluble)

Amphiphilic nature leads to

micelle/aggregate formation.[1]

[2](3]

Solubility (Organic)

Soluble in DMSO, DMF,
Formamide

DMSO is the standard solvent
for MIC assays and stock
solutions.[4][1][2][3]

Zwitterionic character at

pKa ~5.7 (Carboxyl), ~8.6 (Amino) ) ]
physiological pH.[1][2][3]
) Diagnostic "three-finger" peak
UV Maxima 290, 304, 319 nm i
profile of tetraenes.[4][1][2]
Rapid degradation at pH < 2 or
Stability pH 6.0-8.0 (Optimal) > 9 via acid/base hydrolysis.[1]

[2](3]

Mechanism of Action (MoA)
The Sterol Sponge & Pore Formation Model
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Nystatin Al functions as an ionophore.[1] Its selective toxicity arises from a higher affinity for
ergosterol (fungal membranes) than for cholesterol (mammalian membranes), although this
selectivity is not absolute (leading to nephrotoxicity in systemic use).[1][2][3]

The Process:

Adsorption: Nystatin monomers bind to the fungal cell wall.[1]

o Complexation: The hydrophobic face of the polyene interacts with the ergosterol sterol
nucleus.[1]

o Oligomerization: ~8-12 Nystatin-Ergosterol complexes assemble laterally.[1][2]

o Pore Formation: A hydrophilic channel (barrel-stave or toroidal pore) opens, spanning the
lipid bilayer.[1][2][3]

o Leakage: Uncontrolled efflux of K+ and Mg2+ ions destroys the electrochemical gradient,
leading to cell death.[1]

Signaling & Apoptosis Pathway

Recent evidence suggests Nystatin also triggers oxidative stress-mediated apoptosis.[1][2]
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Figure 2: Dual-mechanism pathway of Nystatin A1 cytotoxicity involving pore formation and
oxidative stress induction.[4][2][3]

Analytical Characterization Protocol
High-Performance Liquid Chromatography (HPLC)
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This protocol validates the purity of Nystatin A1 and separates it from the A2/A3 congeners and
degradation products.[2]

System Suitability:

e Column: C18 (Octadecylsilane), 4.6 mm x 150 mm, 5 um packing (e.g., Zorbax Eclipse or
equivalent).[4][1][2][3]

e Temperature: 30°C.
e Detection: UV at 304 nm (Absorption maximum for tetraene).[1][2][3]
Mobile Phase Strategy:
o Buffer: 0.05 M Ammonium Acetate (pH ~6.0).
» Organic Modifier: Acetonitrile or Methanol.[1]
e Isocratic Mode:
o Ammonium Acetate Buffer: 29%[4][2][3]
o Acetonitrile: 71%[4][2]
o Note: Adjust ratio if resolution < 1.5 between Al and A2 peaks.

Procedure:

Standard Prep: Dissolve 20 mg Nystatin Reference Standard in 50 mL DMSO (Stock). Dilute
to 0.4 mg/mL with Methanol.[1]

o Sample Prep: Dissolve sample in DMSO; dilute with Methanol to match standard
concentration. Crucial: Protect from light.[1][9][11] Analyze within 2 hours to prevent photo-
oxidation.

e Injection: 20 pL.

o Acceptance Criteria:
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o Nystatin Al retention time: ~14 minutes.[1]

o Tailing factor: < 1.5.[1][2]

o Resolution (Al vs impurities): > 3.0.[1][2][3]
UV-Vis Spectroscopy Validation
A quick identity check relies on the tetraene signature.[1]
e Solvent: Methanol.[1][2][9][10][11]
e Scan Range: 250-350 nm.[1][2]

» Criteria: Three distinct peaks must appear at 290 nm, 304 nm, and 319 nm (£ 2 nm).[4][1][2]
[3] The ratio of absorbance at 304 nm to 290 nm should be > 0.85, indicating intact
conjugation.[1] Loss of fine structure indicates oxidation.[1]
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¢ Crystal Structure & Hydration

o Lauer, G., et al. (1982).[4][1][2][3] The structure of the polyene antibiotic nystatin.[1][5][12]
[13][14] Tetrahedron Letters.[1][2] Link[1][2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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